Cas no 2138262-25-4 (4-(2,4,5-trichlorophenyl)morpholin-3-one)

• Product Name: 4-(2,4,5-trichlorophenyl)morpholin-3-one
• CAS No: 2138262-25-4
• MF: C₁₀H₈Cl₃NO₂
• MW: 280.535019874573
• CID: 5973947
• PubChem ID: 165963475
• Update Time: 2025-06-28

4-(2,4,5-trichlorophenyl)morpholin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(2,4,5-trichlorophenyl)morpholin-3-one
• 2138262-25-4
• EN300-1085954

• Inchi： 1S/C10H8Cl3NO2/c11-6-3-8(13)9(4-7(6)12)14-1-2-16-5-10(14)15/h3-4H,1-2,5H2
• InChI Key： MXWGGGQPUCVAOA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1N1C(COCC1)=O)Cl)Cl

Computed Properties

• Exact Mass: 278.962062g/mol
• Monoisotopic Mass: 278.962062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Additional information on 4-(2,4,5-trichlorophenyl)morpholin-3-one

Introduction to 4-(2,4,5-trichlorophenyl)morpholin-3-one (CAS No. 2138262-25-4)

4-(2,4,5-trichlorophenyl)morpholin-3-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This compound, identified by the CAS number 2138262-25-4, has garnered attention due to its role in the development of novel therapeutic agents. The molecular structure incorporates a morpholine ring fused with a trichlorophenyl group, which contributes to its distinct chemical properties and reactivity. Such structural features make it a valuable scaffold for further derivatization and exploration in drug discovery programs.

The synthesis of 4-(2,4,5-trichlorophenyl)morpholin-3-one involves multi-step organic reactions that highlight the compound's complexity and the synthetic expertise required to produce it in high purity. The presence of three chlorine atoms on the phenyl ring enhances its electronic properties, making it a versatile intermediate in medicinal chemistry. Researchers have leveraged this compound to explore various pharmacological pathways, particularly in the quest for new treatments for neurological and inflammatory disorders.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 4-(2,4,5-trichlorophenyl)morpholin-3-one. By integrating molecular docking simulations with experimental data, scientists can predict binding affinities and interactions with biological targets more accurately. This approach has been instrumental in identifying lead compounds for further optimization. The morpholine moiety is known for its ability to modulate enzyme activity and receptor binding, making it an attractive component in designing drugs that interact with specific biological pathways.

In the realm of medicinal chemistry, 4-(2,4,5-trichlorophenyl)morpholin-3-one has been investigated for its potential as an anti-inflammatory agent. Studies have shown that derivatives of this compound can inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are pivotal in the production of prostaglandins and leukotrienes, which are mediators of inflammation. By targeting these enzymes, 4-(2,4,5-trichlorophenyl)morpholin-3-one and its analogs offer a promising avenue for developing novel anti-inflammatory therapies with potentially fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The pharmacokinetic profile of 4-(2,4,5-trichlorophenyl)morpholin-3-one is another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and safety. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to study the metabolic pathways of this compound. These studies have revealed insights into the enzymes responsible for its degradation and the potential formation of active or inactive metabolites.

Furthermore, the structural diversity offered by 4-(2,4,5-trichlorophenyl)morpholin-3-one has inspired the development of libraries of related compounds for high-throughput screening (HTS). By systematically modifying its core structure, researchers can generate a diverse set of molecules with varying biological activities. This strategy has been successful in identifying novel hits that exhibit potent interactions with disease-related targets. The integration of machine learning algorithms into HTS pipelines has further accelerated the discovery process by enabling rapid analysis and prioritization of compounds based on their predicted properties.

The role of 4-(2,4,5-trichlorophenyl)morpholin-3-one in addressing neurological disorders is also an emerging area of interest. Preliminary studies suggest that this compound may interact with neurotransmitter receptors such as serotonin and dopamine receptors. Dysregulation of these receptors is implicated in various neurological conditions including depression, anxiety disorders, and neurodegenerative diseases. By modulating neurotransmitter activity, 4-(2,4,5-trichlorophenyl)morpholin-3-one could serve as a lead compound for developing new medications that target these pathways.

In conclusion, 4-(2 45 -trichlorophenyl)morpholin - 3 - one (CAS No . 21382622 25 - 44 ) represents a fascinating compound with diverse potential applications in pharmaceutical research . Its unique structural features , coupled with recent advances in computational biology and synthetic chemistry , position it as a valuable candidate for further exploration . As research continues to uncover new therapeutic possibilities , this compound is poised to play a significant role in the development of next-generation drugs . p >